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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B12321000 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
CY5.5-COOH chloride is a near-infrared (NIR) fluorescent dye that has become an

indispensable tool in biomedical research and drug development.[1] Belonging to the cyanine

dye family, it is characterized by its excellent spectral properties, including a narrow absorption

spectrum, high sensitivity, and stability.[2][3][4] Its emission in the NIR region (around 707-710

nm) is particularly advantageous for biological imaging, as it minimizes background

fluorescence from biological tissues and allows for deeper tissue penetration compared to dyes

that emit in the visible spectrum.[1] The carboxylic acid (-COOH) functional group provides a

reactive handle for covalent conjugation to a wide variety of biomolecules, making it a versatile

probe for tracking and visualizing biological processes in vitro and in vivo.[5]

Core Properties and Chemical Structure
CY5.5-COOH chloride, also known as Cyanine5.5 carboxylic acid, is a complex organic

molecule with the chemical formula C40H43ClN2O2.[6][7] Its structure is based on two linked

indoleninium rings connected by a polymethine chain, which is responsible for its fluorescence

properties. The terminal carboxylic acid group is the key to its utility in bioconjugation.
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Property Value Source(s)

Molecular Formula C40H43ClN2O2 [6][7]

Molecular Weight ~619.2 g/mol [6][7]

Excitation Maximum (λex) 673-675 nm [5][7]

Emission Maximum (λem) 707-710 nm [2][3][7]

Extinction Coefficient ~209,000 cm-1 M-1 [7]

Fluorescence Quantum Yield

(Φ)
~0.2 [7]

Solubility

Soluble in organic solvents like

DMSO, DMF, and methanol.

Limited aqueous solubility.

[5][7][8]

Appearance Solid powder [8]

Applications in Research and Drug Development
The unique properties of CY5.5-COOH chloride make it a powerful tool for a range of

applications, primarily centered around fluorescent labeling and imaging.

Bioimaging and Disease Diagnosis
CY5.5-COOH is extensively used for bioimaging and disease diagnosis.[2][3][4] Its NIR

fluorescence allows for high-sensitivity detection with minimal interference from biological

materials, enabling deep-tissue imaging.[1] This is particularly valuable for in vivo imaging

studies in animal models to investigate disease progression, monitor therapeutic responses,

and track the biodistribution of biomolecules.[1]

Bioconjugation and Molecular Probes
The carboxylic acid group of CY5.5-COOH can be readily activated to form stable amide or

ester bonds with primary amines or hydroxyl groups on biomolecules such as proteins,

antibodies, peptides, and nucleic acids.[5] This process, known as bioconjugation, allows for

the creation of fluorescently labeled probes that can be used to study specific biological
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targets. For more efficient labeling of amines, the carboxylic acid is often converted to a more

reactive N-hydroxysuccinimide (NHS) ester.[8][9]

Targeted Drug Delivery
In the field of drug development, CY5.5-COOH is used to label drug delivery vehicles, such as

liposomes and nanoparticles.[10][11] This allows researchers to visualize the delivery and

accumulation of therapeutic agents in target tissues, providing critical information on the

pharmacokinetics and efficacy of the delivery system.[1] For instance, active loading of CY5.5

derivatives into liposomes can be used to create a release-reporting platform for deep-tissue

imaging.[11]

Experimental Protocols
General Workflow for Bioconjugation
The following diagram illustrates a typical workflow for labeling a biomolecule with CY5.5-

COOH.
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General Bioconjugation Workflow
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Caption: A generalized workflow for the conjugation of CY5.5-COOH to a biomolecule.
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Detailed Protocol for Labeling an Antibody with CY5.5-
COOH
This protocol describes the labeling of an antibody using a two-step process involving the

activation of the carboxylic acid to an NHS ester followed by conjugation to the antibody.

Materials:

CY5.5-COOH chloride

N-hydroxysuccinimide (NHS)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

Antibody in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

Purification column (e.g., size-exclusion chromatography)

Reaction tubes

Spectrophotometer

Procedure:

Preparation of CY5.5-NHS Ester:

Dissolve CY5.5-COOH, EDC, and NHS in anhydrous DMF or DMSO. A typical molar ratio

is 1:1.2:1.2 (CY5.5-COOH:EDC:NHS).

Allow the reaction to proceed for 1-2 hours at room temperature in the dark to form the

CY5.5-NHS ester.

Antibody Preparation:

Ensure the antibody is in an amine-free buffer at a concentration of 1-5 mg/mL. Buffers

containing primary amines (e.g., Tris) will compete with the antibody for conjugation and
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should be avoided.

Conjugation Reaction:

Add the freshly prepared CY5.5-NHS ester solution to the antibody solution. The molar

ratio of dye to antibody will depend on the desired degree of labeling and should be

optimized. A starting point is often a 5- to 20-fold molar excess of the dye.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle stirring, protected from light.

Purification:

Remove unconjugated dye by passing the reaction mixture through a size-exclusion

chromatography column (e.g., Sephadex G-25). The labeled antibody will elute in the void

volume, while the smaller, unconjugated dye molecules will be retained.

Alternatively, dialysis can be used to remove the free dye.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for the protein) and at the excitation maximum of CY5.5 (around 675

nm). The DOL can be calculated using the Beer-Lambert law.

Signaling Pathway Visualization Example
While CY5.5-COOH itself is not part of a signaling pathway, it can be used to label components

of a pathway to visualize their interactions. For example, it can be conjugated to a ligand to

study its binding to a cell surface receptor and subsequent internalization.
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Ligand-Receptor Interaction Visualization
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Caption: Visualization of a signaling event using a CY5.5-labeled ligand.
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Conclusion
CY5.5-COOH chloride is a versatile and powerful near-infrared fluorescent dye with significant

applications in research, diagnostics, and drug development. Its favorable spectral properties

and the reactivity of its carboxylic acid group enable the creation of highly sensitive probes for

bioimaging and the tracking of biomolecules. The ability to visualize biological processes in

real-time and with deep-tissue penetration continues to make CY5.5-COOH and its derivatives

essential tools for advancing our understanding of biology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12321000#what-is-cy5-5-cooh-chloride-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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